Cas no 150516-88-4 (3-Isoxazolecarboxylic acid, 5-(1,1-dimethylethyl)-, 2-phenylethyl ester)

• Product Name: 3-Isoxazolecarboxylic acid, 5-(1,1-dimethylethyl)-, 2-phenylethyl ester
• CAS No: 150516-88-4
• MF: C₁₆H₁₉NO₃
• MW: 273.326964616776
• CID: 1321858
• Update Time: 2024-08-18

3-Isoxazolecarboxylic acid, 5-(1,1-dimethylethyl)-, 2-phenylethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 5-(1,1-dimethylethyl)-, 2-phenylethyl ester

• Inchi： 1S/C16H19NO3/c1-16(2,3)14-11-13(17-20-14)15(18)19-10-9-12-7-5-4-6-8-12/h4-8,11H,9-10H2,1-3H3
• InChI Key： HEAWBHQRQQULGN-UHFFFAOYSA-N
• SMILES： O1C(C(C)(C)C)=CC(C(OCCC2=CC=CC=C2)=O)=N1

Computed Properties

• Exact Mass: 273.13657

Experimental Properties

• Density: 1.105±0.06 g/cm3(Predicted)
• Boiling Point: 409.1±40.0 °C(Predicted)
• PSA: 52.33
• pka: -4.95±0.50(Predicted)